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Compound of Interest

Compound Name: Guanylate cyclase-IN-1

Cat. No.: B1375327

Technical Support Center: Guanylate cyclase-IN-
1

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in utilizing
Guanylate cyclase-IN-1 for their experiments. The information is presented in a question-and-
answer format to directly address specific issues that may be encountered.

Understanding the Mechanism of Action

Guanylate cyclases are enzymes that catalyze the conversion of guanosine triphosphate (GTP)
to cyclic guanosine monophosphate (cGMP) and pyrophosphate.[1] There are two main types
of guanylate cyclases: soluble and membrane-bound forms.[2] Soluble guanylate cyclase
(sGC) is a key component of the nitric oxide (NO) signaling pathway.[3] When NO binds to the
heme group of sGC, it activates the enzyme, leading to an increase in cGMP production.[1][4]
This second messenger, cGMP, then modulates various downstream effectors, including
protein kinases, ion channels, and phosphodiesterases, to regulate physiological processes
such as vasodilation, neurotransmission, and platelet aggregation.[5][6]

Guanylate cyclase-IN-1 is an inhibitor of this enzyme, designed for research in areas like
cardiovascular diseases.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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